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Compound Name: 3-lodo-L-tyrosine methyl ester
CAS No.: 70277-02-0
Cat. No.: B1313750

Get Quote

An In-Depth Technical Guide to 3-lodo-L-tyrosine Methyl Ester for Researchers and Drug

Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-lodo-L-tyrosine methyl ester, a
critical amino acid derivative for professionals in scientific research and pharmaceutical
development. We will explore its fundamental physicochemical properties, detailed synthetic
methodologies, and robust analytical characterization techniques. The guide further delves into
its significant applications as a versatile building block in peptide synthesis, a precursor for
radiolabeled imaging agents, and a scaffold in medicinal chemistry. Emphasis is placed on the
causality behind experimental choices and protocols, ensuring a blend of theoretical knowledge
and practical, field-proven insights.

Core Physicochemical Properties

3-lodo-L-tyrosine methyl ester is a derivative of the essential amino acid L-tyrosine, modified
with an iodine atom at the 3-position of the aromatic ring and esterification of the carboxylic
acid group. These modifications enhance its utility in various biochemical and synthetic
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applications by altering its reactivity, solubility, and potential for specific labeling.[1] The

compound typically appears as a white to off-white solid and is sparingly soluble in water.[2]

Table 1: Key Physicochemical Data for 3-lodo-L-tyrosine Methyl Ester

Property Value Source(s)
Molecular Formula C10H12INOs [1112][3]
Molecular Weight 321.11 g/mol [2][3]

CAS Number 70277-02-0 [2][3]
Appearance White to off-white solid [2]
Topological Polar Surface Area  72.6 A2 [2]
Hydrogen Bond Donor Count 2 [2]
Hydrogen Bond Acceptor

C)c;untg p 4 2l
Rotatable Bond Count 4 [2]

Synthesis and Analytical Characterization

The synthesis of 3-lodo-L-tyrosine methyl ester requires a strategic approach to ensure

regioselective iodination and prevent unwanted side reactions. A common and effective

strategy involves the protection of the reactive amino and phenolic hydroxyl groups before

proceeding with iodination.

Synthetic Workflow: A Protected Route

The rationale for a protected synthesis route is twofold:

o N-Protection: The amino group of the tyrosine backbone is nucleophilic and can react with

iodinating agents or participate in side reactions under various conditions. Protecting it, for

example as a benzyloxycarbonyl (Cbz) or t-butoxycarbonyl (Boc) derivative, ensures its

inertness during the key iodination step.
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+ O-Protection: The phenolic hydroxyl group is highly activating and can direct iodination.
While iodination is desired, protecting this group, for instance as a methoxymethyl (MOM)
ether, can offer finer control over the reaction conditions before a final deprotection step.[4]

A generalized synthetic pathway is outlined below.

Step 1: Protection

(L-Tyrosine Methyl Ester)

Protecting agents
(e.g., Cbz-Cl, MOMCI)

N-Protected-O-Protected-

L-Tyrosine Methyl Ester

lodine reagent
(e.g., I2, NIS)

Step 2: Iodination

3-lodo-N-Protected-O-Protected-

L-Tyrosine Methyl Ester

Deprotection
(e.g., H2/Pd-C)

Step 3: Deprotection

3-lodo-L-Tyrosine Methyl Ester
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Caption: A multi-step synthesis workflow for 3-lodo-L-tyrosine methyl ester.

Experimental Protocol: Synthesis via N-Protection

This protocol is adapted from methodologies described in organic synthesis literature, such as
those for related halogenated amino acids.[4]

Materials:

N-Protected L-Tyrosine methyl ester

 lodine monochloride (ICI) or N-lodosuccinimide (NIS)

e Solvent (e.g., Methanol, Acetonitrile)

e Palladium on carbon (Pd/C, 5% or 10%) for deprotection (if using a hydrogenolysis-labile
protecting group like Cbz)

e Hydrogen source

Procedure:

Dissolution: Dissolve N-protected L-tyrosine methyl ester in a suitable solvent like methanol
in a round-bottom flask.

« lodination: Cool the solution in an ice bath. Add the iodinating agent (e.g., N-
lodosuccinimide) portion-wise with stirring. The choice of iodinating agent is critical; NIS is
often preferred for its milder nature compared to I.

» Reaction Monitoring: Allow the reaction to proceed at room temperature. Monitor the reaction
progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

o Work-up: Quench the reaction with an aqueous solution of sodium thiosulfate to remove any
unreacted iodine. Extract the product into an organic solvent like ethyl acetate. Wash the
organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced
pressure.
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Deprotection (Example for Cbz group): Dissolve the crude N-protected iodinated product in
methanol. Add a catalytic amount of palladium on carbon (e.g., 5% Pd/C).[4]

Hydrogenolysis: Stir the suspension under a hydrogen atmosphere (1 atm) at room
temperature.[4] Monitor the reaction by TLC.

Purification: Upon completion, filter the reaction mixture through Celite to remove the
palladium catalyst. Concentrate the filtrate under reduced pressure. The resulting crude
product can be purified by column chromatography or recrystallization to yield pure 3-lodo-

L-tyrosine methyl ester.

Analytical Characterization

Validation of the final product's identity and purity is paramount.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR is used to confirm the structure.
Expected signals include two doublets and a doublet of doublets in the aromatic region
(confirming 1,2,4-trisubstitution), a triplet for the a-proton, a doublet for the [3-protons, and a
sharp singlet around 3.7 ppm for the methyl ester protons. While direct spectra for the methyl
ester are found in proprietary databases, spectra for the parent compound, 3-lodo-L-
tyrosine, show the characteristic aromatic proton shifts.[5][6] *3C NMR will show a carbonyl
signal for the ester around 172 ppm and a signal for the carbon-iodine bond around 85-90

ppm.[4]

High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the final
compound, often achieving >98% purity.[7]

Mass Spectrometry (MS): Confirms the molecular weight of the compound by identifying the
molecular ion peak [M+H]*.

Key Applications in Research and Drug
Development

The unique structural features of 3-lodo-L-tyrosine methyl ester make it a valuable tool in

several advanced research areas.
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Primary Applications

Peptide Synthesis
Unnatural amino acid for novel peptidomimetics
incorporates
Radiolabeling
&bleszw Precursor for PET/SPECT imaging agents (e.g., 123, 124])

(S-Iodo-L-Tyrosine Methyl Ester C10H12INO3 MW: 321.11)

mimics

Thyroid Research

serves as Structural analog for studying thyroid hormone pathways

Drug Discovery
Versatile scaffold for developing new therapeutics

Click to download full resolution via product page
Caption: Major research applications of 3-lodo-L-tyrosine methyl ester.

o Peptide Synthesis: It serves as a non-canonical amino acid that can be incorporated into
peptides. The iodo-group can be used as a handle for further chemical modifications (e.g.,
Sonogashira or Suzuki couplings) to create complex peptide-based drugs with unique
properties. Its di-iodinated analog is also widely used for this purpose.[7][8]

» Radiolabeling and Medical Imaging: The iodine atom provides a site for introducing a
radioactive isotope of iodine (e.g., 123, 123], 131]), This makes it a crucial precursor for
synthesizing radiolabeled tracers for imaging techniques like Single Photon Emission
Computed Tomography (SPECT) and Positron Emission Tomography (PET), which are used
to visualize biological processes in vivo.[7][8] For example, 3-lodo-alpha-methyl-L-tyrosine I-
123 is a known imaging agent.[9]

e Thyroid Hormone Research: Due to its structural similarity to endogenous iodinated
tyrosines (monoiodotyrosine and diiodotyrosine), which are precursors to thyroid hormones
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T3 and T4, this compound is used in studies investigating thyroid function, hormone
synthesis, and related metabolic disorders.[1][8]

e Drug Discovery: The phenyl-iodide motif is a valuable pharmacophore in medicinal
chemistry. The compound can serve as a starting material or intermediate in the synthesis of
novel small-molecule drugs, particularly in oncology and neurology.[2][7]

Safety, Handling, and Storage

As with any laboratory chemical, proper handling of 3-lodo-L-tyrosine methyl ester is
essential. Based on safety data for the closely related 3-lodo-L-tyrosine, the compound should
be treated as a potential irritant.[10]

Precautionary Measures:

o Personal Protective Equipment (PPE): Always wear protective gloves, a lab coat, and safety
glasses with side shields or goggles.[10]

o Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to avoid
inhalation of dust.[10]

e Handling: Avoid contact with skin and eyes. Wash hands thoroughly after handling. Minimize
dust generation.[10]

o First Aid:

o In case of eye contact: Immediately rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do. Continue rinsing and seek medical
attention.[10]

o In case of skin contact: Wash with plenty of soap and water. If irritation occurs, get medical
advice.[10]

o If inhaled: Move the person to fresh air and keep them comfortable for breathing.[10]
Storage:

» Store in a cool, dry, and well-ventilated place.[2]
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o Keep the container tightly closed to prevent moisture absorption and degradation.
e For long-term stability, storage at -20°C is recommended.[11]

Conclusion

3-lodo-L-tyrosine methyl ester is more than a simple chemical reagent; it is a versatile and
enabling tool for advanced scientific discovery. Its unique combination of an amino acid
backbone, a reactive iodine handle, and a protected carboxyl group provides researchers with
a powerful building block for constructing novel peptides, developing targeted
radiopharmaceuticals, and synthesizing innovative drug candidates. A thorough understanding
of its properties, synthesis, and handling is crucial for leveraging its full potential in the
laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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